Cas no 82118-28-3 (Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate)

• Product Name: Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate
• CAS No: 82118-28-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 4659613
• Update Time: 2025-06-12

Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate

• Inchi： 1S/C9H11NO2S/c1-12-9(11)7-13-6-8-2-4-10-5-3-8/h2-5H,6-7H2,1H3
• InChI Key： OGMCKHVYPNZIIX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate

Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate (CAS No. 82118-28-3): A Comprehensive Overview

Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate, identified by its Chemical Abstracts Service number CAS No. 82118-28-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a pyridine ring linked to an acetic acid derivative through a sulfanyl group, has garnered attention due to its potential applications in drug discovery and molecular design.

The molecular structure of Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate consists of a pyridine core substituted at the 4-position with a methyl group, which is further connected to an acetic acid moiety via a sulfur atom. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for the development of novel chemical entities. The presence of both nitrogen and sulfur heteroatoms in the molecule enhances its reactivity, facilitating various chemical transformations that are useful in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a growing interest in heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles as pharmacophores in numerous therapeutic agents. Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate represents an innovative approach to designing molecules that can interact with biological targets in unique ways. Its structural features suggest potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases where pyridine-based compounds have shown promise.

One of the most compelling aspects of Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate is its potential as a building block for more complex molecules. The sulfanyl group attached to the pyridine ring provides a handle for further functionalization, allowing chemists to modify the compound's properties and tailor it to specific biological needs. This flexibility has made it a valuable intermediate in synthetic protocols aimed at creating novel drug candidates.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These molecules often exhibit enhanced binding affinity and selectivity when interacting with biological targets, making them attractive for drug development. Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate, with its well-defined scaffold, offers a promising platform for exploring these interactions further. Researchers have utilized this compound in various preclinical studies to evaluate its potential as an active pharmaceutical ingredient (API) or as a component in drug cocktails.

The synthesis of Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. Key steps include the formation of the pyridine-pyrrolidine bond followed by sulfanylation to introduce the sulfur atom into the structure. These transformations highlight the compound's complexity and the skill required to produce it in high yields and purity. The synthetic pathways developed for this compound serve as valuable examples for training new generations of chemists and advancing synthetic methodologies.

As research continues to uncover new applications for Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate, its significance in pharmaceutical chemistry is likely to grow. The compound's unique structural features and potential biological activities make it a cornerstone in the quest for novel therapeutic agents. By leveraging its versatility as a chemical scaffold, scientists can continue to push the boundaries of drug discovery and develop treatments that address unmet medical needs.

The future prospects for Methyl 2-[(pyridin-4-ylmethyl)sulfanyl]acetate are bright, with ongoing research exploring its role in various therapeutic contexts. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of this compound deepens, new opportunities will emerge for innovation and discovery that will shape the future of medicine.